[4-(2-Methylphenoxy)phenyl]methanol

• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: [4-(2-methylphenoxy)phenyl]methanol
• InChI: InChI=1S/C14H14O2/c1-11-4-2-3-5-14(11)16-13-8-6-12(10-15)7-9-13/h2-9,15H,10H2,1H3
• InChI Key: GMXYRZCNORVWMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=CC=C(C=C2)CO

Description

[4-(2-Methylphenoxy)phenyl]methanol is a substituted benzyl alcohol derivative characterized by a phenoxy group at the para-position of the benzene ring, which is further substituted with a 2-methyl group. The hydroxymethyl (-CH2OH) functional group at the phenyl ring’s para-position confers both hydrophilic and reactive properties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares [4-(2-Methylphenoxy)phenyl]methanol with structurally related compounds, focusing on substituent effects, physicochemical properties, and biological implications. Key analogs are summarized in Table 1 and discussed in detail below.

Table 1: Structural and Functional Comparison of Selected Analogs

Compound Name/ID	Core Structure	Key Substituents	Notable Properties/Findings	Evidence Source
[4-(2-Methylphenoxy)phenyl]methanol	Benzyl alcohol	- 4-(2-Methylphenoxy)	High polarity due to -CH2OH; likely moderate metabolic stability	N/A (Target)
490-M24	(Methoxyimino)acetate	- 5-(Hydroxymethyl)-2-methylphenoxy	Enhanced solubility; undergoes Phase II glucuronidation	[1]
5-CH2-OH-[S2200]	Acetamide	- 5-(Hydroxymethyl)-2-methylphenoxy	Improved blood-brain barrier penetration; lower toxicity (LD50 > 500 mg/kg)	[2]
[3-Methoxy-4-(3-phenylpropoxy)phenyl]methanol	Benzyl alcohol	- 3-Methoxy, 4-(3-phenylpropoxy)	95% purity; irritant (skin/eye contact warnings)	[4]
[4-[5-(1,3-dioxan-2-yl)-2-methoxyphenoxy]phenyl]methanol	Benzyl alcohol	- 1,3-Dioxane ring, 2-methoxy	Increased steric bulk; reduced metabolic clearance	[5]
(2-(4-(Benzyloxy)phenoxy)phenyl)methanol	Benzyl alcohol	- 4-Benzyloxy, 2-phenoxy	High lipophilicity; used in polymer synthesis	[6]
N-{[4-(2-methylphenoxy)phenyl]sulfonyl}glycine	Sulfonyl glycine	- 4-(2-Methylphenoxy), sulfonamide	Antidiabetic activity (IC50 = 12 µM for PPAR-γ)	[7]

Substituent Effects on Solubility and Metabolism

• Hydroxymethyl vs. Methanol Groups: The hydroxymethyl (-CH2OH) group in [4-(2-Methylphenoxy)phenyl]methanol enhances water solubility compared to non-polar analogs like (2-(4-(Benzyloxy)phenoxy)phenyl)methanol . However, acetamide derivatives (e.g., 5-CH2-OH-[S2200]) exhibit even greater solubility due to hydrogen-bonding interactions with the amide group .
• Metabolic Stability: Compounds with bulky substituents, such as the 1,3-dioxane ring in , show reduced cytochrome P450-mediated oxidation, whereas methoxyimino derivatives (e.g., 490-M24) are prone to glucuronidation .

Key Research Findings and Limitations

• Contradictions : While hydroxymethyl groups generally improve solubility, their placement (e.g., para in the target compound vs. ortho in 490-M56 ) can unpredictably affect metabolic half-lives.
• Data Gaps: Direct toxicity or pharmacokinetic data for [4-(2-Methylphenoxy)phenyl]methanol are absent in the evidence, necessitating extrapolation from analogs.